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Compound of Interest

Compound Name: Dimethyl undecanedioate

Cat. No.: B1581578 Get Quote

An In-depth Technical Guide on the Health and Safety of Dimethyl Undecanedioate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a professional audience

and should not be used as a substitute for a formal risk assessment or the advice of a qualified

safety professional. Always refer to the most current Safety Data Sheet (SDS) from your

supplier before handling this chemical.

Introduction
Dimethyl undecanedioate (CAS No. 4567-98-0) is a dimethyl ester of undecanedioic acid.[1]

It is primarily used in laboratory research and as a chemical intermediate.[2] Understanding its

health and safety profile is crucial for ensuring safe handling and use in research and

development settings. This guide provides a comprehensive overview of the available health

and safety information for Dimethyl undecanedioate, with a focus on data relevant to a

scientific audience.

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Dimethyl undecanedioate is not classified as a hazardous substance.[1][2][3] Multiple

sources indicate that it does not meet the criteria for GHS hazard classification.[3]
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GHS Label Elements:

Hazard Pictograms: Not applicable[1]

Signal Word: Not applicable[1]

Hazard Statements: Not applicable[1]
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Physical and Chemical Properties
A summary of the key physical and chemical properties of Dimethyl undecanedioate is

provided in the table below.
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Property Value Source(s)

Molecular Formula C13H24O4 [1]

Molecular Weight 244.33 g/mol [1][3]

CAS Number 4567-98-0 [1]

Appearance Liquid or Solid [4][5]

Melting Point 17-19 °C [4]

Boiling Point 123-124 °C at 2 mmHg [4][6]

Density 0.983 g/mL at 20 °C [4][6]

Flash Point 109 °C [4]

Solubility in Water Not soluble [1]

Toxicological Information
Detailed toxicological studies for Dimethyl undecanedioate are not widely available in the

public domain. The available safety data sheets indicate a low toxicity profile.[1]
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Toxicological Endpoint Summary of Findings Source(s)

Acute Toxicity

Not classified as an acutely

toxic substance. Ingestion of

large amounts may cause

nausea and vomiting.

[1]

Skin Corrosion/Irritation

Not classified as a skin irritant.

Minor irritation may occur in

susceptible individuals.

[1]

Serious Eye Damage/Irritation

Not classified as an eye

irritant. Precautionary rinsing

with water is recommended

upon contact.

[1]

Respiratory or Skin

Sensitization

Not considered to be a

sensitizer.
[1]

Germ Cell Mutagenicity
No mutagenic effects have

been reported.
[1]

Carcinogenicity
No carcinogenic effects have

been reported.
[1]

Reproductive Toxicity
No reproductive toxic effects

have been reported.
[1]

Specific Target Organ Toxicity

(Single and Repeated

Exposure)

No specific target organ

toxicity has been reported.
[1]

Experimental Protocols: No specific experimental protocols for toxicological studies on

Dimethyl undecanedioate were found in the reviewed literature. The toxicological summaries

are based on classifications from suppliers and databases.

First Aid Measures
In case of exposure, the following first aid measures are recommended.
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Exposure Route First Aid Measures Source(s)

Inhalation

If fumes from the heated

product are inhaled, move the

individual to fresh air and let

them rest. If symptoms persist,

seek medical attention.

[1][2]

Skin Contact

Normal washing of the skin

with soap and water is

generally sufficient. If irritation

occurs, seek medical attention.

Remove contaminated

clothing.

[1][2]

Eye Contact

As a precaution, rinse the eyes

thoroughly with water for at

least 15 minutes. If symptoms

occur, consult a physician.

[1][2]

Ingestion

Rinse the mouth with water. Do

not induce vomiting. If a large

amount is ingested, or if

symptoms occur, seek medical

attention.

[1][2]
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Route of Exposure

Immediate Actions
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Handling, Storage, and Personal Protection
Handling:

Follow standard good laboratory practices.[1]

Avoid contact with skin and eyes.[2]

Ensure adequate ventilation.[2]

Keep containers tightly closed when not in use.[1]

Avoid the formation of dust and aerosols.[2]

Storage:

Store in a cool, dry, and well-ventilated area.[1][2]
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Keep away from incompatible materials such as strong oxidizers.[1]

Personal Protective Equipment (PPE): While no specific occupational exposure limits have

been established, the use of standard PPE is recommended.

PPE Type Recommendation Source(s)

Eye/Face Protection

Safety glasses with side

shields or goggles are

recommended, especially

when there is a risk of

splashing.

[2]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

a lab coat.

[2]

Respiratory Protection

Respiratory protection is

generally not required under

normal use with adequate

ventilation. In case of aerosol

or dust formation, or when

heating the substance, a

suitable respirator may be

necessary.

[1][2]

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:

Extinguishing Media: Use extinguishing media suitable for the surrounding fire, such as dry

chemical, carbon dioxide, or alcohol-resistant foam.[1][2]

Hazardous Combustion Products: Burning may produce carbon monoxide and carbon

dioxide.[1]

Fire-Fighter Protection: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[2]
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Accidental Release Measures:

Personal Precautions: Wear appropriate personal protective equipment. Ensure adequate

ventilation.[1][2]

Environmental Precautions: Prevent the material from entering drains or waterways.[2]

Containment and Cleanup: For small spills, absorb with an inert material (e.g., sand, earth)

and place in a suitable container for disposal.[1][2] For large spills, dike the area to prevent

spreading.[1]

Stability and Reactivity
Reactivity: The product is not expected to be reactive under normal conditions.[1]

Chemical Stability: Stable under recommended storage conditions.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents.[1]

Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon

monoxide and carbon dioxide.[1]

Conclusion
Dimethyl undecanedioate is a chemical with a low hazard profile based on available data. It is

not classified as hazardous under GHS and has no specific reported toxicity. However, the lack

of comprehensive, publicly available toxicological studies necessitates adherence to standard

safe laboratory practices. Researchers, scientists, and drug development professionals should

handle this substance with the care afforded to all laboratory chemicals, utilizing appropriate

personal protective equipment and working in well-ventilated areas. Always consult the specific

Safety Data Sheet provided by the supplier for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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